Cas no 2181-75-1 (Indicaxanthin)

• Product Name: Indicaxanthin
• CAS No: 2181-75-1
• MF: C₁₄H₁₆N₂O₆
• MW: 308.286643981934
• CID: 1404110
• PubChem ID: 131876094
• Update Time: 2025-04-20

Indicaxanthin Chemical and Physical Properties

Names and Identifiers

• (1Z,2S)-1-{(2E)-2-[(2S)-2,6-dicarboxy-2,3-dihydropyridin-4(1H)-ylidene]ethylidene}pyrrolidinium-2-carboxylate
• DTXSID80944418
• C08549
• 2181-75-1
• SCHEMBL288232
• Q3150365
• (2S)-1-[(2E)-2-[(2S)-2,6-dicarboxy-2,3-dihydro-1H-pyridin-4-ylidene]ethylidene]pyrrolidin-1-ium-2-carboxylate
• CHEBI:5896
• Indicaxanthin
• CHEMBL4453776
• (1Z,2S)-1-{(2E)-2-[(2S)-2,6-Dicarboxy-2,3-dihydro-4(1H)-pyridinylidene]ethylidene}-2-pyrrolidinium carboxylate (Indicaxanthin)
• AC1O1I0D
• 1-[2-(2,6-dicarboxy-2,3-dihydro-1H-pyridin-4-ylidene)ethylidene]pyrrolidin-1-ium-2-carboxylate

• Inchi： 1S/C14H16N2O6/c17-12(18)9-6-8(7-10(15-9)13(19)20)3-5-16-4-1-2-11(16)14(21)22/h3,5-6,10-11H,1-2,4,7H2,(H,17,18)(H,19,20)(H,21,22)/t10-,11-/m0/s1
• InChI Key： CCXPAUKIWRMEET-QWRGUYRKSA-N
• SMILES： OC([C@@H]1CCCN1C=CC1=CC(C(=O)O)=N[C@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 308.10088
• Monoisotopic Mass: 308.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 129.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Proline and derivatives